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Compound of Interest

Compound Name: Sulcofuron

Cat. No.: B1193893

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Sulcofuron is an obsolete organochlorine insecticide, and as such, comprehensive
and recent experimental data on its environmental fate and degradation are scarce in publicly
available literature. This guide summarizes the available information and provides a framework
for understanding its potential environmental behavior based on its physicochemical properties
and data from structurally related compounds. Significant data gaps exist, particularly
concerning its degradation kinetics and mobility parameters.

Physicochemical Properties

A compound's physicochemical properties are fundamental to understanding its environmental
distribution and fate. The available data for Sulcofuron are presented below.
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Property Value Source

5-chloro-2-[4-chloro-2-[(3,4-

dichlorophenyl)carbamoylamin
IUPAC Name ) PubChem[1]
o]phenoxylbenzenesulfonic

acid
CAS Number 24019-05-4 PubChem[1]
Molecular Formula C19H12Cl2N20sS PubChem[1]
Molecular Weight 522.2 g/mol PubChem[1]
XLogP3 5.3 PubChem[1]
Water Solubility Data Not Available
Vapor Pressure Data Not Available
Henry's Law Constant Data Not Available
pKa Data Not Available

Environmental Degradation

The degradation of a pesticide in the environment can occur through abiotic (chemical) and
biotic (microbial) processes. Due to the lack of specific experimental data for Sulcofuron, the
following sections provide a general overview of the expected degradation pathways for similar
chemical structures, such as other urea-based pesticides.

Abiotic Degradation
2.1.1 Hydrolysis

Hydrolysis is a chemical reaction with water that can be a significant degradation pathway for
some pesticides. The rate of hydrolysis is often dependent on the pH of the water. For many
urea-based pesticides, the urea bridge can be susceptible to cleavage under certain pH
conditions.

Quantitative Data: Hydrolysis
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pH Half-life (DTso) Temperature (°C) Source

Data Not Available for

Sulcofuron

2.1.2 Photolysis

Photolysis, or photodegradation, is the breakdown of a chemical by light, particularly in the UV
spectrum of sunlight. This process can be a major route of dissipation for pesticides present on

soil surfaces or in the upper layers of water bodies.

Quantitative Data: Aqueous Photolysis

Condition Half-life (DTso) Quantum Yield Source

Data Not Available for

Sulcofuron

Biotic Degradation

Microbial degradation is a key process in the breakdown of pesticides in soil and aquatic
systems. Microorganisms utilize the pesticide as a source of carbon and energy, leading to its
transformation and, ultimately, mineralization.

2.2.1 Aerobic Degradation

In the presence of oxygen, aerobic microorganisms can degrade a wide range of organic
compounds.

Quantitative Data: Aerobic Soil Metabolism

Half-life (DTso) Temperature Organic
(days) (°C) Carbon (%)

Soil Type Source

Data Not
Available for

Sulcofuron
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2.2.2 Anaerobic Degradation

In environments with limited or no oxygen, such as flooded soils and sediments, anaerobic
microorganisms dominate the degradation processes.

Quantitative Data: Anaerobic Water-Sediment Metabolism

. . Half-life (DTso)
Half-life (DTso) Half-life (DTso)

(days) -

System (days) - Total (days) - Water . Source
Sediment

System Phase

Phase

Data Not

Available for

Sulcofuron

Environmental Mobility

The mobility of a pesticide in the environment determines its potential to move from the
application site to other environmental compartments, such as groundwater.

Adsorption/Desorption

The tendency of a pesticide to bind to soil particles is a key factor in its mobility. The soil
organic carbon-water partitioning coefficient (Koc) is a common measure of this tendency.

Quantitative Data: Mobility

Parameter Value Source

Koc (L/kg) Data Not Available

Mobility Class Data Not Available
Bioaccumulation

Bioaccumulation is the process by which a chemical is taken up by an organism, either directly
from the environment or through the consumption of contaminated food. The bioconcentration
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factor (BCF) is a measure of the extent of chemical accumulation in an organism from water.

Quantitative Data: Bioaccumulation

Parameter Value Species Source

BCF 74.13 (Predicted) ECHEMI

Bioaccumulation
) Low
Potential

A BCF value of less than 1,000 suggests a low potential for bioaccumulation.

Experimental Protocols

Standardized guidelines, such as those from the Organisation for Economic Co-operation and
Development (OECD), are often used to study the environmental fate of chemicals.

Hydrolysis

A typical hydrolysis study involves dissolving the test substance in sterile aqueous buffer
solutions of different pH values (e.g., 4, 7, and 9). The solutions are maintained at a constant
temperature in the dark. Samples are taken at various intervals and analyzed for the
concentration of the parent compound and any major degradation products.

Photolysis

Aqueous photolysis studies expose a solution of the test substance to a light source that
simulates natural sunlight. The experiment is conducted at a constant temperature. Samples
are collected over time to determine the rate of degradation. Control samples are kept in the
dark to account for any hydrolysis or other non-photolytic degradation.

Aerobic and Anaerobic Soil Metabolism

These studies use viable soil samples incubated in the dark at a controlled temperature and
moisture content. For aerobic studies, a continuous flow of air is maintained. For anaerobic
studies, the system is purged with an inert gas like nitrogen. The test substance, often
radiolabeled, is applied to the soil. At various time points, soil samples are extracted and
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analyzed to determine the concentration of the parent compound and its metabolites. Volatile
compounds and COz are trapped to create a mass balance.

Water-Sediment Studies (OECD 308)

This study simulates the conditions in a natural water body with sediment. A layer of sediment
is placed at the bottom of a vessel and is overlain with water. The test substance is added to
the water phase. The system is incubated in the dark at a constant temperature. Both aerobic
and anaerobic conditions can be simulated. Water and sediment samples are collected at
intervals and analyzed for the parent compound and its transformation products. This study
provides information on the partitioning of the chemical between water and sediment and its
degradation in the total system.

Analytical Methods

The determination of Sulcofuron and its potential degradation products in environmental
matrices requires sensitive and selective analytical methods. Based on its chemical structure
and studies on similar compounds, the following techniques are relevant:

o Sample Extraction: Liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can be
used to isolate the analyte from water samples. For soil and sediment, solvent extraction
followed by cleanup steps is necessary.

e Analysis: High-performance liquid chromatography (HPLC) coupled with a suitable detector,
such as a diode array detector (DAD) or a mass spectrometer (MS), is a common technique
for the analysis of urea-based pesticides. Liquid chromatography-electrospray ionization-
tandem mass spectrometry (LC-ESI-MS-MS) provides high sensitivity and selectivity for the
determination of these analytes in complex matrices.

Visualizations
Logical Relationship of Environmental Fate Processes
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Adsorption to Soil/Sediment

Click to download full resolution via product page

Caption: Interplay of degradation and transport processes for Sulcofuron.

General Experimental Workflow for a Water-Sediment
Study (OECD 308)
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Caption: Workflow for an OECD 308 water-sediment degradation study.
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Hypothetical Degradation Pathway

Given the structure of Sulcofuron, a plausible initial degradation step in both biotic and abiotic
pathways could be the cleavage of the urea bridge, a common degradation pathway for
phenylurea herbicides. This would result in the formation of two main fragments. Further
degradation would likely involve modification of the aromatic rings.

5-chloro-2-(2-amino-4-chlorophenoxy)
benzenesulfonic acid

3,4-dichlorophenyl isocyanate

Click to download full resolution via product page

Caption: A hypothetical initial degradation pathway for Sulcofuron.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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